Cas no 40201-61-4 (PROPANOIC ACID, 2-METHYL-2-[(1-METHYLETHYL)THIO]-)

• Product Name: PROPANOIC ACID, 2-METHYL-2-[(1-METHYLETHYL)THIO]-
• CAS No: 40201-61-4
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 3512142
• PubChem ID: 22627677
• Update Time: 2025-11-03

PROPANOIC ACID, 2-METHYL-2-[(1-METHYLETHYL)THIO]- Chemical and Physical Properties

Names and Identifiers

• PROPANOIC ACID, 2-METHYL-2-[(1-METHYLETHYL)THIO]-
• 2-(Isopropylthio)-2-methylpropanoic acid
• AKOS010600785
• CS-0279047
• 2-(Isopropylthio)-2-methylpropionic acid
• EN300-1153888
• SCHEMBL7702696
• 2-methyl-2-(propan-2-ylsulfanyl)propanoicacid
• 2-methyl-2-(propan-2-ylsulfanyl)propanoic acid
• 40201-61-4
• SKNVNAOTJCEBGB-UHFFFAOYSA-N

• Inchi： 1S/C7H14O2S/c1-5(2)10-7(3,4)6(8)9/h5H,1-4H3,(H,8,9)
• InChI Key： SKNVNAOTJCEBGB-UHFFFAOYSA-N
• SMILES： S(C(C)C)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 162.07145086g/mol
• Monoisotopic Mass: 162.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on PROPANOIC ACID, 2-METHYL-2-[(1-METHYLETHYL)THIO]-

PROPANOIC ACID, 2-METHYL-2-[(1-METHYLETHYL)THIO]

PROPANOIC ACID, 2-METHYL-2-[(1-METHYLETHYL)THIO] is a chemical compound with the CAS number 40201-61-4. This compound is also known by its IUPAC name, propanoic acid, 2-methyl-2-(isopropylthio), and is classified under the broader category of thioester-containing carboxylic acids. The molecule consists of a propanoic acid backbone with a methyl group and an isopropylthio group attached to the second carbon atom, creating a unique structure that imparts specific chemical properties.

The structural formula of this compound can be represented as CH3-C(SH)-C(CH3)2, where the sulfur atom in the thioester group plays a crucial role in determining its reactivity and functionality. The presence of the thioester group makes this compound particularly interesting in various chemical and biochemical contexts, as it can participate in reactions involving nucleophilic attack or hydrolysis under specific conditions.

Recent studies have highlighted the potential of PROPANOIC ACID, 2-METHYL-2-[(1-METHYLETHYL)THIO] in the field of biocatalysis and enzymatic transformations. Researchers have explored its role as a substrate for thioesterases, which are enzymes capable of cleaving thioester bonds to release carboxylic acids. This property has led to investigations into its application in the synthesis of bioactive compounds and its use as a precursor in metabolic engineering pathways.

In terms of physical properties, this compound exhibits a melting point of approximately −45°C and a boiling point around 105°C at 760 mmHg, making it suitable for various industrial processes that require precise temperature control. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, which facilitates its use in organic synthesis reactions.

The synthesis of PROPANOIC ACID, 2-METHYL-2-[(1-METHYLETHYL)THIO] typically involves multi-step reactions starting from readily available starting materials like propanoic acid and appropriate thiol derivatives. One common approach involves the formation of an acid chloride intermediate followed by nucleophilic substitution with an isopropylthiolate ion. This method ensures high yields and purity, making it ideal for large-scale production.

Applications of this compound span across several industries, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical sector, it has been explored as an intermediate in the synthesis of antibiotics and other bioactive agents due to its ability to undergo specific enzymatic transformations. In agriculture, its derivatives have shown promise as plant growth regulators and pest control agents.

Recent advancements in green chemistry have also led to the investigation of this compound as a sustainable alternative to traditional reagents in organic synthesis. Its biodegradability and low toxicity profile make it an attractive candidate for eco-friendly chemical processes.

In conclusion, PROPANOIC ACID, 2-METHYL-2-[(1-METHYLETHYL)THIO] (CAS No: 40201-61-4) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new uses for this compound, its role in advancing chemical science is expected to grow even further.